Cas no 1422554-22-0 ((Z)-2-fluoro-N'-hydroxybenzene-1-carboximidamide)

• Product Name: (Z)-2-fluoro-N'-hydroxybenzene-1-carboximidamide
• CAS No: 1422554-22-0
• MF: C₇H₇FN₂O
• MW: 154.141684770584
• CID: 4603498
• PubChem ID: 12608951
• Update Time: 2025-10-19

(Z)-2-fluoro-N'-hydroxybenzene-1-carboximidamide Chemical and Physical Properties

Names and Identifiers

• (Z)-2-Fluoro-N'-hydroxybenzimidamide
• (Z)-2-fluoro-N-hydroxybenzene-1-carboximidamide
• C(Z)]-2-Fluoro-N'-hydroxybenzenecarboximidamide
• (Z)-2-fluoro-N'-hydroxybenzene-1-carboximidamide
• EN300-64926
• F2185-0052
• AKOS005167453
• CS-0370905
• (Z)-2-fluoro-N-hydroxybenzimidamide
• 75907-83-4
• KS-7341
• 2-Fluoro-N-hydroxybenzimidamide
• 2-Fluoro-N'-hydroxybenzene-1-carboximidamide
• SCHEMBL102438
• 1422554-22-0
• 2-Fluoro-N-hydroxy-benzamidine

• MDL： MFCD15976241
• Inchi： 1S/C7H7FN2O/c8-6-4-2-1-3-5(6)7(9)10-11/h1-4,11H,(H2,9,10)
• InChI Key： UQVCPKNHQRKCGJ-UHFFFAOYSA-N
• SMILES： C(/N)(=N/O)\C1=CC=CC=C1F

Computed Properties

• Exact Mass: 154.05424101g/mol
• Monoisotopic Mass: 154.05424101g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on (Z)-2-fluoro-N'-hydroxybenzene-1-carboximidamide

Introduction to (Z)-2-fluoro-N'-hydroxybenzene-1-carboximidamide (CAS No. 1422554-22-0)

Compound with the CAS number 1422554-22-0 and the product name (Z)-2-fluoro-N'-hydroxybenzene-1-carboximidamide represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The introduction of fluorine and hydroxyl groups into the benzene ring, combined with the imidamide moiety, imparts distinct chemical and biological characteristics that make it a valuable candidate for further investigation.

The structural motif of (Z)-2-fluoro-N'-hydroxybenzene-1-carboximidamide consists of a benzene ring substituted with a fluorine atom at the 2-position and a hydroxyl group at the 1-position, linked to an imidamide group. This configuration not only enhances the compound's solubility and bioavailability but also influences its interaction with biological targets. The presence of the fluorine atom, in particular, is well-documented for its ability to modulate metabolic stability and binding affinity, making it a popular choice in medicinal chemistry.

In recent years, there has been a surge in research focusing on fluorinated compounds due to their improved pharmacokinetic properties. The incorporation of fluorine into pharmaceuticals has been shown to increase their metabolic stability, reduce susceptibility to degradation by enzymes, and enhance binding interactions with biological receptors. The compound (Z)-2-fluoro-N'-hydroxybenzene-1-carboximidamide exemplifies these advantages, making it a promising candidate for further development.

One of the most compelling aspects of (Z)-2-fluoro-N'-hydroxybenzene-1-carboximidamide is its potential application in the design of novel therapeutic agents. The imidamide group is known for its role in various bioactive molecules, including protease inhibitors and kinase inhibitors, which are critical targets in oncology and inflammatory diseases. The combination of the fluorine and hydroxyl substituents on the benzene ring further enhances its pharmacological profile, making it an attractive scaffold for drug discovery.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. For instance, researchers have demonstrated that fluorinated benzenes can exhibit enhanced binding affinity to certain enzymes and receptors compared to their non-fluorinated counterparts. This has led to the development of several FDA-approved drugs that incorporate fluorine atoms into their structures. The compound (Z)-2-fluoro-N'-hydroxybenzene-1-carboximidamide aligns with this trend, offering a unique opportunity to explore new therapeutic avenues.

The synthesis of (Z)-2-fluoro-N'-hydroxybenzene-1-carboximidamide involves a series of well-established organic reactions that highlight its synthetic accessibility. The introduction of the fluorine atom can be achieved through nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions, while the hydroxyl group can be incorporated via hydroxylation or oxidation processes. The subsequent formation of the imidamide bond typically involves condensation reactions between carbodiimides or carboxylic acid derivatives.

The chemical properties of (Z)-2-fluoro-N'-hydroxybenzene-1-carboximidamide have been extensively characterized through spectroscopic methods such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies have provided valuable insights into its molecular structure and conformational preferences. Additionally, computational chemistry techniques have been employed to predict its interactions with biological targets, aiding in the rational design of derivatives with enhanced pharmacological activity.

In terms of biological activity, preliminary studies suggest that (Z)-2-fluoro-N'-hydroxybenzene-1-carboximidamide exhibits inhibitory effects on certain enzymes and receptors relevant to human health. For example, it has shown potential as an inhibitor of proteases involved in inflammatory pathways and as an antagonist of receptors implicated in neurological disorders. These findings underscore its therapeutic potential and justify further investigation.

The development of novel pharmaceuticals often involves optimizing synthetic routes to improve yield, purity, and scalability. In the case of (Z)-2-fluoro-N'-hydroxybenzene-1-carboximidamide, efforts have been focused on developing efficient synthetic strategies that minimize side reactions and maximize product integrity. Advances in green chemistry principles have also been integrated into these processes to ensure sustainability.

The future prospects for (Z)-2-fluoro-N'-hydroxybenzene-1-carboximidamide are promising, with ongoing research aimed at exploring its full pharmacological potential. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area, leading to the discovery of new therapeutic agents based on this scaffold. Additionally, technological advancements such as high-throughput screening may accelerate the identification of lead compounds derived from this molecule.

In conclusion, compound CAS no.1422554-22-0, known as (Z)-2-fluoro-N'-hydroxybenzene-1-carboximidamide, represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features and potential applications make it a valuable candidate for further investigation. As research continues to uncover new therapeutic possibilities derived from fluorinated aromatic compounds like this one, we can expect exciting developments in drug discovery and treatment strategies.